2-[3-(dimethylamino)benzoyl]-N-methylhydrazinecarbothioamide

• IUPAC Name: 1-[[3-(dimethylamino)benzoyl]amino]-3-methylthiourea
• InChI: InChI=1S/C11H16N4OS/c1-12-11(17)14-13-10(16)8-5-4-6-9(7-8)15(2)3/h4-7H,1-3H3,(H,13,16)(H2,12,14,17)
• InChI Key: WZGLYEUOECUTLA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NNC(=O)C1=CC(=CC=C1)N(C)C
• Molecular Formula: C11H16N4OS
• Molecular Weight: 252.34 g/mol
• Solubility: >37.9 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[3-(dimethylamino)benzoyl]-N-methylhydrazinecarbothioamide, also known as DMABN, is a chemical compound that has gained attention in scientific research due to its potential applications in cancer treatment. This compound belongs to the class of hydrazinecarbothioamide derivatives, which have shown promising results in inhibiting tumor growth.

Mechanism of Action

The mechanism of action of 2-[3-(dimethylamino)benzoyl]-N-methylhydrazinecarbothioamide involves the inhibition of the Akt/mTOR signaling pathway. This pathway is involved in the regulation of cell growth, proliferation, and survival. This compound inhibits the phosphorylation of Akt and mTOR, which leads to the inhibition of cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity on normal cells, making it a potential candidate for cancer treatment. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having no effect on normal cells. This compound has also been found to inhibit angiogenesis, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[3-(dimethylamino)benzoyl]-N-methylhydrazinecarbothioamide is its simple synthesis method, which makes it easy to produce in large quantities. It has also shown minimal toxicity on normal cells, making it a potential candidate for cancer treatment. However, one of the limitations of this compound is its poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for 2-[3-(dimethylamino)benzoyl]-N-methylhydrazinecarbothioamide research. One potential direction is to improve its solubility in water, which would make it easier to administer in vivo. Another direction is to test its efficacy in animal models, which would provide more insight into its potential as a cancer treatment. Additionally, this compound could be tested in combination with other anticancer agents to determine if it has synergistic effects. Overall, this compound has shown promising results in scientific research and has the potential to be a valuable tool in cancer treatment.

Synthesis Methods

2-[3-(dimethylamino)benzoyl]-N-methylhydrazinecarbothioamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-(dimethylamino)benzoyl chloride with N-methylhydrazinecarbothioamide in the presence of triethylamine. The reaction yields this compound as a yellow solid with a high yield.

Scientific Research Applications

2-[3-(dimethylamino)benzoyl]-N-methylhydrazinecarbothioamide has shown potential as an anticancer agent in various scientific research studies. It has been found to inhibit the growth of cancer cells by inducing apoptosis, inhibiting angiogenesis, and suppressing tumor invasion and metastasis. This compound has been tested on various cancer cell lines, including breast cancer, lung cancer, and liver cancer, and has shown promising results.